Cas no 116757-22-3 (1H-Indole, 3-(2-naphthalenylthio)-)

1H-Indole, 3-(2-naphthalenylthio)- structure
116757-22-3 structure
Product Name:1H-Indole, 3-(2-naphthalenylthio)-
CAS No:116757-22-3
MF:C18H13NS
MW:275.367522954941
CID:1206247
PubChem ID:14685434
Update Time:2025-04-20

1H-Indole, 3-(2-naphthalenylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, 3-(2-naphthalenylthio)-
    • 3-naphthalen-2-ylsulfanyl-1H-indole
    • 3-[(Naphthalen-2-yl)sulfanyl]-1H-indole
    • DTXSID70562963
    • 116757-22-3
    • Inchi: 1S/C18H13NS/c1-2-6-14-11-15(10-9-13(14)5-1)20-18-12-19-17-8-4-3-7-16(17)18/h1-12,19H
    • InChI Key: QLTFPLQBYLVJEN-UHFFFAOYSA-N
    • SMILES: S(C1=CC=C2C=CC=CC2=C1)C1=CNC2C=CC=CC=21

Computed Properties

  • Exact Mass: 274.06916
  • Monoisotopic Mass: 275.07687059g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • PSA: 12.89
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